Cas no 90026-44-1 (1,3-Butanediol, 1-phenyl-, (1R,3S)-)

1,3-Butanediol, 1-phenyl-, (1R,3S)- structure
90026-44-1 structure
Product Name:1,3-Butanediol, 1-phenyl-, (1R,3S)-
CAS No:90026-44-1
MF:C10H14O2
MW:166.216963291168
CID:796167
PubChem ID:10034965
Update Time:2025-04-19

1,3-Butanediol, 1-phenyl-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol, 1-phenyl-, (1R,3S)-
    • (1R,3S)-1-phenylbutane-1,3-diol
    • SCHEMBL3097213
    • DTXSID20434449
    • 90026-44-1
    • Inchi: 1S/C10H14O2/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,8,10-12H,7H2,1H3/t8-,10+/m0/s1
    • InChI Key: QTYZWFQTOYXFBL-WCBMZHEXSA-N
    • SMILES: O[C@@H](C1C=CC=CC=1)C[C@H](C)O

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

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